molecular formula C12H11ClFN3O2 B8364082 (2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine

(2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine

Cat. No. B8364082
M. Wt: 283.68 g/mol
InChI Key: KPJFOPZLWPHJJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine is a useful research compound. Its molecular formula is C12H11ClFN3O2 and its molecular weight is 283.68 g/mol. The purity is usually 95%.
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properties

Product Name

(2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine

Molecular Formula

C12H11ClFN3O2

Molecular Weight

283.68 g/mol

IUPAC Name

2-chloro-N-(2,4-dimethoxyphenyl)-5-fluoropyrimidin-4-amine

InChI

InChI=1S/C12H11ClFN3O2/c1-18-7-3-4-9(10(5-7)19-2)16-11-8(14)6-15-12(13)17-11/h3-6H,1-2H3,(H,15,16,17)

InChI Key

KPJFOPZLWPHJJO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)NC2=NC(=NC=C2F)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-dimethoxyaniline (4.1 g, 24.6 mmol) was added to a solution of 2,4-dichloro-5-fluoropyrimidine (4.1 g, 24.6 mmol) in isopropanol (16 mL). N,N-Diisopropyl-ethylamine (6.30 g, 8.50 mL, 48.8 mmol) was added and the mixture was allowed to stir at room temperature for 24 h. The solution was partitioned between ethyl acetate and water. The organic phase was separated and washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated to afford an oil. This oil was purified via column chromatography on silica gel (gradient elution with 0-10% methanol-methylenechloride) to afford (2-chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine. MS (MH+) 284; Calculated 283.69 for C12H11ClFN3O2.
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One

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